Cas no 2172127-84-1 (4-(2-fluoro-3-methoxyphenyl)-2-methylthiophene)

• Product Name: 4-(2-fluoro-3-methoxyphenyl)-2-methylthiophene
• CAS No: 2172127-84-1
• MF: C₁₂H₁₁FOS
• MW: 222.278545618057
• CID: 6286536
• PubChem ID: 165499224
• Update Time: 2024-01-09

4-(2-fluoro-3-methoxyphenyl)-2-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-3-methoxyphenyl)-2-methylthiophene
• EN300-1586142
• 2172127-84-1

• Inchi： 1S/C12H11FOS/c1-8-6-9(7-15-8)10-4-3-5-11(14-2)12(10)13/h3-7H,1-2H3
• InChI Key： ZEVQOWBWUXLMSV-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C)C1C=CC=C(C=1F)OC

Computed Properties

• Exact Mass: 222.05146431g/mol
• Monoisotopic Mass: 222.05146431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.5Ų